Cas no 922702-26-9 (7-chloro-4-methoxy-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 7-chloro-4-methoxy-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 922702-26-9
• MF: C₂₅H₂₂ClN₃O₃S
• MW: 479.97848367691
• CID: 5498014
• Update Time: 2025-07-22

7-chloro-4-methoxy-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(2-phenoxyphenyl)methanone
• 7-chloro-4-methoxy-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C25H22ClN3O3S/c1-31-21-12-11-19(26)23-22(21)27-25(33-23)29-15-13-28(14-16-29)24(30)18-9-5-6-10-20(18)32-17-7-3-2-4-8-17/h2-12H,13-16H2,1H3
• InChI Key： UDIOYBBOZZYTCY-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(OC)C=CC(Cl)=C3S2)CC1)(C1=CC=CC=C1OC1=CC=CC=C1)=O

Additional information on 7-chloro-4-methoxy-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole

Introduction to 7-chloro-4-methoxy-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 922702-26-9)

7-chloro-4-methoxy-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 922702-26-9, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a combination of chloro, methoxy, and phenoxybenzoyl substituents, contributes to its unique chemical properties and potential therapeutic applications.

The< strong>piperazine moiety in the molecular framework is particularly noteworthy, as it is a common pharmacophore in many drugs due to its ability to interact with various biological targets. In particular, the presence of a< strong>benzothiazole ring enhances the compound's potential as an active pharmaceutical ingredient (API) by providing additional binding sites for biological receptors. This dual functionality makes 7-chloro-4-methoxy-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole a versatile candidate for further exploration in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of multi-target interactions in the development of novel therapeutics. The< strong>7-chloro-substituted piperazine derivative exhibits properties that suggest it may interact with multiple targets simultaneously, a phenomenon known as polypharmacology. This characteristic is particularly valuable in the treatment of complex diseases where modulation of several pathways is required. The< strong>4-methoxy group further influences the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

The< strong>2-4-(2-phenoxybenzoyl)piperazin-1-yl moiety adds another layer of complexity to the compound's structure. This substituent not only contributes to the overall molecular weight but also introduces additional functional groups that can participate in hydrogen bonding and other forms of interaction with biological molecules. These interactions are critical for determining the compound's efficacy and selectivity in biological systems. The< strong>1,3-benzothiazole core provides a stable aromatic system that can serve as a scaffold for further derivatization, allowing researchers to fine-tune the properties of the molecule for specific applications.

In the context of contemporary pharmaceutical research, 7-chloro-4-methoxy-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole represents a promising lead compound for further investigation. Its unique structural features and potential for multi-target interactions make it an attractive candidate for preclinical and clinical studies. Researchers are particularly interested in exploring its potential as an antiviral or anticancer agent, given the growing need for new therapeutic strategies against these diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The< strong>7-chloro-substituted piperazine ring is typically introduced early in the synthesis process, followed by functionalization with the< strong>4-methoxy group and subsequent attachment of the< strong>2-phenoxybenzoyl moiety. The final step involves incorporating the< strong>1,3-benzothiazole core through a series of condensation reactions. Each step must be meticulously controlled to avoid side reactions and ensure the formation of the desired product.

The pharmacological profile of 7-chloro-4-methoxy-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole is still under investigation, but preliminary studies suggest that it may exhibit significant biological activity. The compound's ability to interact with multiple targets makes it a valuable tool for understanding complex disease mechanisms and developing new treatment strategies. Additionally, its structural features may offer advantages over existing drugs in terms of efficacy and safety.

In conclusion, 7-chloro-4-methoxy-2-4-(2-phenoxybenzoyl)piperazin-1-yll-l,3-benzothiazole (CAS No. 922702269) is a fascinating compound with great potential in pharmaceutical research. Its unique structure and multifunctionality make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic applications for this molecule, it is likely to play an important role in the development of next-generation pharmaceuticals.